Ethyl (2S)-2-Amino-4-cyclohexylbutanoate hydrochloride

• IUPAC Name: ethyl (2S)-2-amino-4-cyclohexylbutanoate;hydrochloride
• InChI: InChI=1S/C12H23NO2.ClH/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10;/h10-11H,2-9,13H2,1H3;1H/t11-;/m0./s1
• InChI Key: GPPVARHUGJVMMH-MERQFXBCSA-N
• Canonical SMILES: CCOC(=O)C(CCC1CCCCC1)N.Cl
• Isomeric SMILES: CCOC(=O)[C@H](CCC1CCCCC1)N.Cl
• Molecular Formula: C12H24ClNO2
• DSSTOX Substance ID: DTXSID00960650
• Molecular Weight: 249.78 g/mol
• CAS RN: 402474-20-8

Description

Synthesis Analysis

This involves the study of how the compound is made from its constituent elements or from other compounds. It includes the reactants used, the conditions under which the reaction occurs (temperature, pressure, catalyst, etc.), and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule and the type of bonds (covalent, ionic, etc.) between them. Techniques used may include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties might include reactivity with other substances, pH, and heat of combustion.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting specific enzymes, or altering the permeability of cell membranes.

Safety and Hazards

This involves studying the potential dangers of the compound. It includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

This involves predicting or proposing future research directions. This could include potential applications of the compound, modifications that could be made to improve its properties, or new methods of synthesis.